Cas no 1334146-05-2 (2-Ethyl-3-oxopiperazine-1-carbothioamide)

• Product Name: 2-Ethyl-3-oxopiperazine-1-carbothioamide
• CAS No: 1334146-05-2
• MF: C₇H₁₃N₃OS
• MW: 187.26261973381
• CID: 5054511
• Update Time: 2026-02-28

2-Ethyl-3-oxopiperazine-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-3-oxopiperazine-1-carbothioamide
• NE41928
• 2-Ethyl-3-oxopiperazine-1-carbothioamide

• Inchi： 1S/C7H13N3OS/c1-2-5-6(11)9-3-4-10(5)7(8)12/h5H,2-4H2,1H3,(H2,8,12)(H,9,11)
• InChI Key： VRZOAIVULKTJDF-UHFFFAOYSA-N
• SMILES： S=C(N)N1CCNC(C1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 207
• XLogP3: -0.2
• Topological Polar Surface Area: 90.4

Additional information on 2-Ethyl-3-oxopiperazine-1-carbothioamide

Recent Advances in the Study of 2-Ethyl-3-oxopiperazine-1-carbothioamide (CAS: 1334146-05-2): A Promising Scaffold in Medicinal Chemistry

2-Ethyl-3-oxopiperazine-1-carbothioamide (CAS: 1334146-05-2) has emerged as a structurally unique and pharmacologically promising scaffold in recent medicinal chemistry research. This heterocyclic compound, featuring both piperazine and carbothioamide moieties, has attracted significant attention due to its versatile biological activities and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of antimicrobial and anticancer agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Ethyl-3-oxopiperazine-1-carbothioamide exhibited potent inhibitory activity against Mycobacterium tuberculosis, with MIC values in the low micromolar range. The researchers attributed this activity to the compound's ability to disrupt mycobacterial cell wall biosynthesis through interaction with key enzymatic targets. The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

In oncology research, a team from the University of Cambridge reported in Nature Chemical Biology (2024) that 2-Ethyl-3-oxopiperazine-1-carbothioamide derivatives showed selective inhibition of histone deacetylases (HDACs), particularly HDAC6. This selective inhibition profile makes these compounds attractive candidates for cancer therapy with potentially reduced side effects compared to pan-HDAC inhibitors. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the HDAC6 active site, providing valuable structural insights for further optimization.

Recent synthetic methodology developments have significantly improved access to 2-Ethyl-3-oxopiperazine-1-carbothioamide and its derivatives. A 2024 publication in Organic Letters described a novel one-pot synthesis approach using microwave-assisted conditions, achieving higher yields (up to 85%) and shorter reaction times (30 minutes) compared to conventional methods. This advancement is particularly important for scaling up production for preclinical studies.

The safety profile of 2-Ethyl-3-oxopiperazine-1-carbothioamide has been systematically evaluated in recent toxicology studies. Research published in Chemical Research in Toxicology (2023) reported favorable results from acute and subchronic toxicity studies in rodent models, with no significant adverse effects observed at therapeutic doses. These findings support further development of this compound class for potential clinical applications.

Looking forward, several pharmaceutical companies have included 2-Ethyl-3-oxopiperazine-1-carbothioamide derivatives in their preclinical pipelines, particularly for infectious diseases and oncology indications. The compound's structural flexibility allows for diverse modifications, making it a valuable scaffold for medicinal chemistry optimization programs. Future research directions include exploring its potential in neurodegenerative diseases and as a modulator of protein-protein interactions.